Methyl 3-[2-(5-methyl-2-phenyl-4-oxazolyl)ethoxy]-5-isoxazolecarboxylate

• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol
• IUPAC Name: methyl 3-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethoxy]-1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C17H16N2O5/c1-11-13(18-16(23-11)12-6-4-3-5-7-12)8-9-22-15-10-14(24-19-15)17(20)21-2/h3-7,10H,8-9H2,1-2H3
• InChI Key: WQOHUNPUTLCOPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2)CCOC3=NOC(=C3)C(=O)OC

Description

Methyl 3-[2-(5-methyl-2-phenyl-4-oxazolyl)ethoxy]-5-isoxazolecarboxylate is a useful research compound. Its molecular formula is C17H16N2O5 and its molecular weight is 328.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-(5-methyl-2-phenyl-4-oxazolyl)ethanol (5.64 g), methyl 3-hydroxy-5-isoxazolecarboxylate (8.00 g), tributylphosphine (15.9 g) and tetrahydrofuran (200 mL) was added a solution (100 mL) of 1,1′-(azodicarbonyl)dipiperidine (19.9 g) in tetrahydrofuran at room temperature and the mixture was stirred for 15 hrs. The precipitated crystals were removed by filtration and the filtrate was concentrated. The residue was subjected to silica gel column chromatography to give crystals (9.50 g, 73%) of methyl 3-[2-(5-methyl-2-phenyl-4-oxazolyl)ethoxy]-5-isoxazolecarboxylate from a fraction eluted with ethyl acetate-hexane (1:3, v/v). Recrystallization from ethyl acetate-hexane gave colorless prism crystals. melting point: 90-91° C.